
Estradiol acetate CAS number and molecular
weight

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Estradiol acetate

Cat. No.: B1242296 Get Quote

An In-depth Technical Guide to Estradiol Acetate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Estradiol Acetate, a synthetic

ester of the natural estrogen, estradiol. The document details its chemical properties,

pharmacokinetics, and pharmacodynamics, with a focus on data relevant to research and

development. Experimental protocols and signaling pathways are presented to facilitate its

application in a laboratory setting.

Core Chemical and Physical Properties
Estradiol acetate, a white to off-white crystalline powder, is a derivative of estradiol designed

to enhance its lipophilicity and stability.[1] This modification allows for varied routes of

administration and prolonged action compared to its parent compound.[1]
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Property Value References

CAS Number 4245-41-4 [1][2][3][4]

Molecular Formula C20H26O3 [1][2][3]

Molecular Weight 314.42 g/mol [3][5][6]

Synonyms

Estradiol 3-acetate, 17β-

Estradiol 3-acetate, Estra-

1,3,5(10)-triene-3,17β-diol 3-

acetate

[1][3]

Solubility

Soluble in organic solvents like

ethanol and chloroform; limited

solubility in water.

[1]

LogP (Octanol/Water) 4.2 [7]

Pharmacodynamics: Mechanism of Action
Estradiol acetate functions as a prodrug of estradiol.[7] Upon administration, it is metabolized

to estradiol, which then exerts its physiological effects. Estradiol is the most potent endogenous

estrogen and acts primarily by binding to and activating two estrogen receptor (ER) subtypes:

ERα and ERβ.[4] These receptors are located in various tissues, including the uterus, breasts,

ovaries, bone, and brain.[4]

The binding of estradiol to its receptors initiates a cascade of molecular events. The activated

receptor-ligand complex translocates to the nucleus, where it binds to specific DNA sequences

known as estrogen response elements (EREs). This interaction modulates the transcription of

target genes, leading to the diverse physiological and pharmacological effects of estrogens.
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Fig. 1: Estradiol Acetate Mechanism of Action.

Experimental Protocols
The following outlines a general workflow for studying the effects of Estradiol Acetate on gene

expression in a cell culture model.

3.1. Cell Culture and Treatment

Cell Line: Select a relevant cell line expressing estrogen receptors (e.g., MCF-7 breast

cancer cells).

Culture Conditions: Maintain cells in phenol red-free medium supplemented with charcoal-

stripped fetal bovine serum for at least 48 hours prior to the experiment to reduce

background estrogenic activity.

Treatment: Prepare a stock solution of Estradiol Acetate in a suitable solvent (e.g., ethanol).

Treat cells with varying concentrations of Estradiol Acetate or a vehicle control for a

specified duration (e.g., 24 hours).

3.2. RNA Isolation and Quantitative PCR (qPCR)

RNA Extraction: Isolate total RNA from treated and control cells using a commercial RNA

extraction kit according to the manufacturer's instructions.
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cDNA Synthesis: Reverse transcribe the isolated RNA into complementary DNA (cDNA)

using a reverse transcription kit.

qPCR: Perform quantitative PCR using SYBR Green or TaqMan probes for target genes

known to be regulated by estrogen (e.g., pS2/TFF1) and a housekeeping gene for

normalization (e.g., GAPDH).
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Fig. 2: Gene Expression Analysis Workflow.
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Applications in Research and Drug Development
Estradiol acetate serves as a valuable tool in various research and development contexts:

Hormone Replacement Therapy (HRT) Research: As a stable and long-acting form of

estradiol, it is used in preclinical models to study the effects of estrogen replacement on

various physiological and pathological conditions, such as osteoporosis and menopausal

symptoms.

Endocrinology Studies: It is employed to investigate the complex roles of estrogen in the

regulation of the menstrual cycle, reproductive function, and other endocrine pathways.

Oncology Research: Given the role of estrogen in hormone-sensitive cancers, estradiol
acetate is used in cancer cell line and animal models to study the mechanisms of tumor

growth and to evaluate the efficacy of anti-estrogenic therapies.

Drug Delivery Systems: Its chemical properties make it a candidate for incorporation into

novel drug delivery systems, such as transdermal patches and long-acting injectables, for

sustained hormone release.[1]

This technical guide provides a foundational understanding of Estradiol Acetate for scientific

professionals. Further in-depth investigation into specific experimental applications and safety

profiles is recommended for any new research or development endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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